Cas no 1214332-07-6 (3-Amino-2-mercapto-6-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-mercapto-6-(trifluoromethyl)pyridine
• CAS No: 1214332-07-6
• MF: C₆H₅F₃N₂S
• MW: 194.177510023117
• CID: 4686144
• Update Time: 2025-05-25

3-Amino-2-mercapto-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-mercapto-6-(trifluoromethyl)pyridine
• FCH1161757
• 3-Amino-2-mercapto-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H5F3N2S/c7-6(8,9)4-2-1-3(10)5(12)11-4/h1-2H,10H2,(H,11,12)
• InChI Key： PKRNKQYGFDXICT-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=C(C(F)(F)F)N1)N

Computed Properties

• Exact Mass: 194.013
• Monoisotopic Mass: 194.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1

Additional information on 3-Amino-2-mercapto-6-(trifluoromethyl)pyridine

3-Amino-2-Mercapto-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 3-Amino-2-Mercapto-6-(Trifluoromethyl)Pyridine, identified by the CAS number 1214332-07-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of an amino group (-NH₂), a mercapto group (-SH), and a trifluoromethyl group (-CF₃) introduces unique chemical properties and functional group reactivity, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of 3-Amino-2-Mercapto-6-(Trifluoromethyl)Pyridine in drug discovery and materials science. The amino group facilitates hydrogen bonding, while the mercapto group provides nucleophilic character, enabling this compound to participate in diverse chemical reactions such as nucleophilic substitutions, condensations, and oxidations. The trifluoromethyl group, known for its electron-withdrawing nature, enhances the molecule's stability and reactivity in specific reaction conditions.

In terms of synthesis, researchers have developed efficient routes to prepare 3-Amino-2-Mercapto-6-(Trifluoromethyl)Pyridine. One notable method involves the condensation of 6-trifluoromethylpyridin-3-amine with thiourea under appropriate thermal conditions. This approach ensures high yields and purity, making it suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

The application of 3-Amino-2-Mercapto-6-(Trifluoromethyl)Pyridine extends to its use as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the development of inhibitors for certain enzymes, contributing to the advancement of anti-cancer and anti-inflammatory therapies. Its ability to form stable complexes with metal ions also positions it as a promising candidate in coordination chemistry and catalysis.

Moreover, recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of 3-Amino-2-Mercapto-6-(Trifluoromethyl)Pyridine. Quantum mechanical calculations reveal that the amino and mercapto groups significantly influence the molecule's π-electron distribution, enhancing its ability to act as a nucleophile or coordinating agent. These insights are crucial for designing novel synthetic pathways and optimizing its performance in various chemical systems.

In conclusion, 3-Amino-2-Mercapto-6-(Trifluoromethyl)Pyridine, with its unique combination of functional groups and versatile reactivity, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug development to materials synthesis. As ongoing studies uncover new aspects of its chemistry, this compound is poised to play an increasingly important role in both academic and industrial settings.